4'-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-[1,1'-biphenyl]-3-carboxylic acid

• CAS No.: 215248-48-9
• Molecular Formula: C28H21NO4
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 3-[4-(9H-fluoren-9-ylmethoxycarbonylamino)phenyl]benzoic acid
• InChI: InChI=1S/C28H21NO4/c30-27(31)20-7-5-6-19(16-20)18-12-14-21(15-13-18)29-28(32)33-17-26-24-10-3-1-8-22(24)23-9-2-4-11-25(23)26/h1-16,26H,17H2,(H,29,32)(H,30,31)
• InChI Key: ZGUXCSIZYLVPLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=CC=C(C=C4)C5=CC(=CC=C5)C(=O)O

Description

4'-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-[1,1'-biphenyl]-3-carboxylic acid is a useful research compound. Its molecular formula is C28H21NO4 and its molecular weight is 435.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cool a mixture of 4′-aminobiphenyl-3-carboxylic acid (Preparation C, Step 4) (7.46 g, (35 mmol) and Na2CO3 (9.3 g, 87.7 mmol) in H2O /dioxane (2:1, 300 mL) to ˜5° C. Add Fmoc-Cl (9.05 g, 35 mmol), and stir the mixture at ice bath temperature for 4 hours. Allow reaction mixture to warm to room temperature and stir for 24 hours. Pour into ice water, and acidify with aqueous HCl. Collect the precipitate, wash with water, and dry in vacuo. Recrystallize from EtOAc to give the title compound, m.p. 270.5-272° C. HPLC; FAB MS m/z 436 [M+H]+.